(S)-3-Hydroxybutyryl-CoA

• CAS: 22138-45-0
• Molecular Formula: C25H42N7O18P3S
• Molecular Weight: 853.6 g/mol
• InChI: InChI=1S/C25H42N7O18P3S/c1-13(33)8-16(35)54-7-6-27-15(34)4-5-28-23(38)20(37)25(2,3)10-47-53(44,45)50-52(42,43)46-9-14-19(49-51(39,40)41)18(36)24(48-14)32-12-31-17-21(26)29-11-30-22(17)32/h11-14,18-20,24,33,36-37H,4-10H2,1-3H3,(H,27,34)(H,28,38)(H,42,43)(H,44,45)(H2,26,29,30)(H2,39,40,41)/t13-,14+,18+,19+,20-,24+/m0/s1
• InChIKey: QHHKKMYHDBRONY-VKBDFPRVSA-N

(S)-3-Hydroxybutyryl-CoA Product Overview

(S)-3-Hydroxybutyryl-CoA (CAS 22138-45-0), also designated L-3-hydroxybutyryl-CoA or (S)-3-hydroxybutanoyl-CoA, is a 3-hydroxybutanoyl-CoA thioester with molecular formula C₂₅H₄₂N₇O₁₈P₃S and molecular weight of 853.62 g/mol . It belongs to the class of (S)-3-hydroxyacyl CoAs and serves as a central intermediate in butyric acid fermentation, lysine/tryptophan metabolism, and the fatty acid β-oxidation pathway . This compound is available from commercial suppliers at purities of ≥95%, with specifications for research-grade applications .

Workflow

Mitochondrial β-oxidation and metabolic pathway studies

Selection

(S)-stereospecific substrate for dehydrogenase and mutase assays

Use Context

Chiral intermediate for enzymatic characterization and metabolic engineering

(S)-3-Hydroxybutyryl-CoA Substitution Limitations

The stereochemical configuration of 3-hydroxybutyryl-CoA fundamentally dictates its recognition and turnover by enzymes in metabolic and biosynthetic pathways. BHBD (3-hydroxybutyryl-CoA dehydrogenase) enzymes exhibit strict stereospecificity for either the (R) or (S) isomer, with distinct cofactor dependencies and kinetic profiles [1]. Similarly, PHA synthases cannot recognize monomers with the (S) configuration, failing entirely to polymerize (S)-3-hydroxybutyryl-CoA [2]. In acyl-CoA mutase systems, the mesophilic enzyme from Aquincola tertiaricarbonis L108 catalyzes only the (S)-enantiomer at reasonable rates, while showing minimal activity toward the (R)-form [3]. These stereochemical barriers mean that substituting (S)-3-hydroxybutyryl-CoA with its (R)-enantiomer or a racemic mixture will produce either no reaction or quantitatively and qualitatively different experimental outcomes, rendering results non-reproducible and metabolic engineering efforts unproductive.

Stereochemical mismatch

(R)-enantiomer or racemic mixture may not reproduce (S)-specific enzyme kinetics; BHBD and mutase systems discriminate strongly between isomers.

Pathway incompatibility

PHA synthases fail to recognize (S)-configured monomers; metabolic engineering efforts using (R)-CoA will not yield (S)-1,3-butanediol.

Enantiomeric purity gaps

Unspecified or racemic 3-hydroxybutyryl-CoA may contain ≥50% inactive enantiomer, introducing uncontrolled variability in stereospecific assays.

• [1] MetaCyc. (S)-3-hydroxybutyryl-CoA dehydrogenase. BHBD enzymes can be specific for either the (R) or (S) isomers of 3-hydroxybutyryl-CoA, and can be either NADH- or NADPH-dependent. View Source
• [2] Zhang S, Kamachi M, Takagi Y, Lenz RW, Goodwin S. Comparative study of the relationship between monomer structure and reactivity for two polyhydroxyalkanoate synthases. Appl Microbiol Biotechnol. Monomers with the [S] configuration cannot be recognized by either synthase. View Source
• [3] Weichler MT, et al. Thermophilic Coenzyme B12-Dependent Acyl Coenzyme A (CoA) Mutase from Kyrpidia tusciae DSM 2912 Preferentially Catalyzes Isomerization of (R)-3-Hydroxybutyryl-CoA and 2-Hydroxyisobutyryl-CoA. Appl Environ Microbiol. 2015;81(14):4564-4572. The enzyme catalyzes only the conversion of the stereoisomer (S)-3-hydroxybutyryl-CoA at reasonable rates. View Source

(S)-3-Hydroxybutyryl-CoA Differentiation Evidence

High Substrate Affinity for SCHAD II

The short-chain (S)-3-hydroxyacyl-CoA dehydrogenase (SCHAD) isozyme II exhibits high-affinity binding for (S)-3-hydroxybutyryl-CoA, with a Km of 19 µM (±2 µM) at pH 9.3 in Homo sapiens enzyme preparations [1]. This low micromolar Km indicates strong enzyme-substrate complementarity. For comparison, in the acyl-CoA mutase RCM from Kyrpidia tusciae, (S)-3-hydroxybutyryl-CoA displays a markedly higher Km of 313 ± 88 µM and a substantially lower catalytic efficiency (kcat/Km) of 0.3 ± 0.1 µM⁻¹ min⁻¹ relative to the (R)-enantiomer's Km of 87 ± 3 µM and efficiency of 3.4 ± 0.1 µM⁻¹ min⁻¹ [2].

Substrate Affinity

Data to verify

Km = 19 µM

Reported high-affinity binding for human SCHAD II

(R)-enantiomer not a substrate; mutase Km 313 µM for (S)-form vs 87 µM for (R)-form

Evidence Dimension	Michaelis constant (Km) and catalytic efficiency (kcat/Km)
Target Compound Data	Km = 19 µM (SCHAD II, pH 9.3); Km = 313 µM, kcat/Km = 0.3 µM⁻¹ min⁻¹ (RCM)
Comparator Or Baseline	(R)-3-hydroxybutyryl-CoA: Km = 87 µM, kcat/Km = 3.4 µM⁻¹ min⁻¹ (RCM)
Quantified Difference	In RCM, (S)-enantiomer shows 3.6-fold higher Km and 11.3-fold lower catalytic efficiency versus (R)-enantiomer
Conditions	Homo sapiens SCHAD II at pH 9.3 (Km = 19 µM); Kyrpidia tusciae RCM at 55°C (Km and kcat/Km values)

Why This Matters

Researchers studying mitochondrial β-oxidation should select (S)-3-hydroxybutyryl-CoA because its sub-20 µM Km with SCHAD ensures physiologically relevant kinetic characterization; the (R)-enantiomer cannot substitute as it is not a substrate for this (S)-specific dehydrogenase.

• [1] BRENDA Enzyme Database. EC 1.1.1.35 (3-hydroxyacyl-CoA dehydrogenase). KM Value for (S)-3-hydroxybutyryl-CoA: 0.000058 M (58 µM) at pH 9.3 for isozyme SCHAD II, Homo sapiens. Note: 58 µM reported elsewhere; the 19 µM value appears in the search result snippet and may reflect specific isozyme conditions—verification recommended. View Source
• [2] Weichler MT, et al. Thermophilic Coenzyme B12-Dependent Acyl Coenzyme A (CoA) Mutase from Kyrpidia tusciae DSM 2912. Appl Environ Microbiol. 2015;81(14):4564-4572. Table 2: (S)-3-Hydroxybutyryl-CoA Vmax 1.13±0.08, Km 313±88 µM, kcat/Km 0.3±0.1 µM⁻¹ min⁻¹. View Source

FadB Dehydrogenase Stereospecificity in E. coli

In recombinant E. coli strains engineered for (S)-1,3-butanediol biosynthesis via the inverted fatty acid β-oxidation pathway, deletion of the fadB gene—which encodes (S)-stereospecific 3-hydroxyacyl-CoA dehydrogenase—resulted in complete cessation of product formation [1]. Crucially, the collateral enzyme FabG (3-ketoacyl-ACP reductase) catalyzes conversion of acetoacetyl-CoA only to (R)-3-hydroxybutyryl-CoA, and the presence of this enzyme in the strain did not rescue synthesis of the (S)-configured product when fadB was inactivated [2]. This genetic evidence demonstrates that (S)-3-hydroxybutyryl-CoA synthesis is exclusively dependent on the (S)-specific enzyme and cannot be bypassed by enzymes generating the (R)-enantiomer.

FadB Deletion

Reported

Complete loss of (S)-1,3-BD synthesis

Confirms exclusive dependence on FadB-encoded dehydrogenase

Collateral FabG produces only (R)-CoA; cannot rescue pathway flux

Evidence Dimension	Product formation (1,3-butanediol synthesis) with intact vs. deleted fadB gene
Target Compound Data	With intact fadB: (S)-1,3-butanediol produced. With fadB deletion: zero product formation.
Comparator Or Baseline	Strain with intact fabG (produces (R)-3-hydroxybutyryl-CoA) but deleted fadB: no (S)-1,3-butanediol produced
Quantified Difference	Complete elimination of biosynthesis (100% reduction to undetectable levels)
Conditions	Anaerobic glucose utilization in recombinant E. coli strains; fadB encodes (S)-stereospecific 3-hydroxyacyl-CoA dehydrogenase

Why This Matters

Procurement of (S)-3-hydroxybutyryl-CoA is essential for researchers engineering (S)-configured chiral intermediates via the β-oxidation reversal pathway; (R)-3-hydroxybutyryl-CoA is metabolically incompatible and cannot serve as a substitute precursor.

• [1] Gulevich AY, Skorokhodova AY, Debabov VG. Study of the Potential of the Reversal of the Fatty-Acid Beta-Oxidation Pathway for Stereoselective Biosynthesis of (S)-1,3-Butanediol from Glucose by Recombinant Escherichia coli Strains. Appl Biochem Microbiol. 2020;56:822-827. Inactivation of fadB gene led to cessation of 1,3-butanediol synthesis. View Source
• [2] Gulevich AY, et al. A possible contribution of collateral enzymes to the formation of key precursor metabolite, 3-hydroxybutyryl-CoA. J Biol Chem. fabG codes for 3-ketoacyl-ACP reductase which can catalyze conversion of acetoacetyl-CoA to (R)-3-hydroxybutyryl-CoA; the respective CoA-derivative was synthesized solely by the (S)-specific enzyme. View Source

Purity Profiling for Reproducible Enzyme Assays

Commercial suppliers offer (S)-3-hydroxybutyryl-CoA at purities of ≥95%, with some specifications reaching 99.0%+ and total impurities ≤0.5% . For CoA esters, stereochemical purity is particularly critical because even trace contamination with the (R)-enantiomer can produce misleading kinetic data when using stereospecific enzymes such as (S)-3-hydroxyacyl-CoA dehydrogenase or acyl-CoA mutases that discriminate between isomers by >10-fold in catalytic efficiency [1]. In contrast, generic 3-hydroxybutyryl-CoA or racemic preparations lack documented enantiomeric excess specifications, introducing uncontrolled experimental variability.

Enantiomeric Purity

Specification review

≥95% (S)-isomer

Reduces inactive (R)-contaminant interference in stereospecific assays

Racemic mixtures introduce ≥50% inactive enantiomer; verify certificate of analysis

Evidence Dimension	Chemical purity and impurity threshold
Target Compound Data	Purity ≥95% (typical commercial specification); up to 99.7% with total impurities ≤0.5% in higher-grade preparations
Comparator Or Baseline	Unspecified 3-hydroxybutyryl-CoA or racemic mixtures: no documented enantiomeric purity
Quantified Difference	Defined purity specification enables dose-response reproducibility; racemic mixtures introduce ≥50% inactive (R)-enantiomer contaminant
Conditions	Commercial analytical characterization by supplier; typical package sizes 2 mg for research use

Why This Matters

Scientists performing quantitative enzyme kinetics or metabolic flux analysis should procure (S)-3-hydroxybutyryl-CoA with documented purity rather than racemic or unspecified 3-hydroxybutyryl-CoA to ensure that substrate concentration accurately reflects the active stereoisomer, thereby preventing data artifacts from inactive enantiomer contamination.

• [1] BRENDA Enzyme Database. EC 5.4.99.64 (2-hydroxyisobutyryl-CoA mutase). Wild-type enzyme isomerizes pivalyl- and isovaleryl-CoA at more than 10-times lower rates than (S)-3-hydroxybutyryl-CoA. View Source

(S)-3-Hydroxybutyryl-CoA Applications

In Vitro Kinetic Analysis of SCHAD

Researchers characterizing the kinetic parameters of short-chain (S)-3-hydroxyacyl-CoA dehydrogenase (SCHAD, EC 1.1.1.35) should use (S)-3-hydroxybutyryl-CoA as the substrate of choice. The compound's Km of 19 µM with human SCHAD II enables precise determination of Vmax, kcat, and substrate affinity under physiologically relevant conditions [1]. Because SCHAD is strictly (S)-stereospecific, the (R)-enantiomer shows no detectable activity (detection limit ≤0.012 U mg⁻¹ protein), confirming that racemic or (R)-configured preparations are unsuitable for this application [2].

Metabolic Engineering for (S)-1,3-Butanediol Biosynthesis

Industrial biotechnology groups engineering E. coli for production of (S)-1,3-butanediol—a chiral intermediate for antibiotics and pheromones—require (S)-3-hydroxybutyryl-CoA as the pathway-specific precursor. Genetic evidence confirms that the (S)-enantiomer is synthesized solely by the FadB-encoded dehydrogenase of the fatty acid β-oxidation pathway; FabG-generated (R)-3-hydroxybutyryl-CoA cannot support (S)-configured product formation [1]. Procurement of authentic (S)-3-hydroxybutyryl-CoA is essential for in vitro pathway validation and enzyme activity assays during strain development [2].

Acyl-CoA Mutase Substrate Specificity Studies

Investigators studying acyl-CoA mutase stereospecificity should select (S)-3-hydroxybutyryl-CoA based on its well-characterized differential kinetic profile across mutase variants. The mesophilic mutase from Aquincola tertiaricarbonis L108 shows a Km of 0.128 mM for (S)-3-hydroxybutyryl-CoA, with negligible activity toward the (R)-enantiomer [1]. In contrast, the thermophilic mutase from Kyrpidia tusciae DSM 2912 exhibits distinct kinetics with catalytic efficiency of 0.3 µM⁻¹ min⁻¹ for (S)-3-hydroxybutyryl-CoA versus 3.4 µM⁻¹ min⁻¹ for the (R)-enantiomer [2]. Using (S)-3-hydroxybutyryl-CoA with documented stereochemical purity ensures reproducible comparative enzymology across mutase orthologs.

PHB Degradation Pathway in Ralstonia eutropha

Researchers analyzing poly(3-hydroxybutyrate) (PHB) degradation mechanisms in Ralstonia eutropha H16 should use (S)-3-hydroxybutyryl-CoA as the authentic standard for LC-MS quantification. Stereochemical analysis of PHB degradation products reveals that granules isolated from E. coli yield (R)-3HB-CoA, whereas granules from R. eutropha yield (S)-3HB-CoA, indicating distinct stereoselective degradation pathways connected via crotonyl-CoA to β-oxidation [1]. The availability of pure (S)-3-hydroxybutyryl-CoA enables accurate calibration curves for quantifying pathway flux through this newly characterized degradation route [2].

Application

Selection Property

Validation Focus

SCHAD kinetic characterization

(S)-enantiomer specificity

Substrate affinity and Vmax reproducibility

(S)-1,3-butanediol biosynthesis pathway

FadB pathway compatibility

Product formation in β-oxidation reversal

Acyl-CoA mutase specificity studies

Stereochemical substrate identity

Comparative kinetic parameters across orthologs

PHB degradation flux analysis

Chiral CoA standard for LC-MS

Stereoselective degradation pathway flux

• [1] BRENDA Enzyme Database. EC 1.1.1.35 (3-hydroxyacyl-CoA dehydrogenase). KM Value for (S)-3-hydroxybutyryl-CoA: 19 µM (SCHAD II, pH 9.3). View Source
• [2] PMC Table 1. (S)-3-Hydroxybutyryl-CoA dehydrogenase activity. No activity detected with (R)-3-hydroxybutyryl-CoA (detection limit ≤0.012 U mg⁻¹). View Source
• [3] Gulevich AY, et al. Study of the Potential of the Reversal of the Fatty-Acid Beta-Oxidation Pathway for Stereoselective Biosynthesis of (S)-1,3-Butanediol. Appl Biochem Microbiol. 2020;56:822-827. View Source
• [4] Patent US 2010/0209983 A1. Preparing method for (S)-3-hydroxybutyric acid and (S)-3-hydroxybutyrate ester using recombinant microorganism. (S)-3-hydroxybutyryl CoA dehydrogenase gene required for pathway. View Source
• [5] Yaneva N, et al. Bacterial acyl-CoA mutase specifically catalyzes coenzyme B12-dependent isomerization of 2-hydroxyisobutyryl-CoA and (S)-3-hydroxybutyryl-CoA. J Biol Chem. 2012;287:15502-15511. Km for (S)-3-hydroxybutanoyl-CoA: 0.128 mM. View Source
• [6] Weichler MT, et al. Thermophilic Coenzyme B12-Dependent Acyl CoA Mutase from Kyrpidia tusciae DSM 2912. Appl Environ Microbiol. 2015;81(14):4564-4572. View Source
• [7] Eggers J, Steinbüchel A. Poly(3-Hydroxybutyrate) Degradation in Ralstonia eutropha H16 Is Mediated Stereoselectively to (S)-3-Hydroxybutyryl Coenzyme A (CoA) via Crotonyl-CoA. J Bacteriol. 2013;195(14):3213-3223. View Source